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Abstract
RS14203 is a potent and selective inhibitor of phosphodiesterase type 4 (PDE4), an enzyme

crucial in the regulation of intracellular cyclic adenosine monophosphate (cAMP) levels. By

preventing the degradation of cAMP, RS14203 modulates various downstream signaling

pathways, leading to a range of physiological effects. This technical guide provides a

comprehensive overview of the chemical structure, properties, mechanism of action, and key

experimental findings related to RS14203. Detailed experimental protocols and visualizations

of relevant biological pathways are included to support further research and drug development

efforts.

Chemical Structure and Properties
RS14203, with the IUPAC name 8-(3-nitrophenyl)-6-(pyridin-4-ylmethyl)pyrido[2,3-d]pyridazin-

5(6H)-one, is a small molecule with the chemical formula C19H13N5O3.[1] Its molecular

structure is characterized by a pyridopyridazinone core substituted with a nitrophenyl group

and a pyridinylmethyl group.

Table 1: Chemical Properties of RS14203
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Property Value Reference

IUPAC Name

8-(3-nitrophenyl)-6-(pyridin-4-

ylmethyl)pyrido[2,3-

d]pyridazin-5(6H)-one

[1]

CAS Number 150347-75-4 [1]

Molecular Formula C19H13N5O3 [1]

Molecular Weight 359.34 g/mol [1]

SMILES
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[1]

Mechanism of Action: PDE4 Inhibition and
Downstream Signaling
RS14203 exerts its biological effects through the selective inhibition of phosphodiesterase type

4 (PDE4). PDE4 is a key enzyme responsible for the hydrolysis of cAMP, a ubiquitous second

messenger involved in numerous cellular processes. By inhibiting PDE4, RS14203 leads to an

accumulation of intracellular cAMP. This increase in cAMP levels activates downstream

effectors, primarily Protein Kinase A (PKA).

Activated PKA can then phosphorylate a variety of substrate proteins, leading to the modulation

of diverse signaling pathways. These pathways are involved in inflammation,

neurotransmission, and other physiological functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1680052?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680052?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [An In-depth Technical Guide to RS14203: A Selective
Phosphodiesterase 4 Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680052#rs14203-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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